Stereochemical Purity vs. Racemate
The value of the (S)-enantiomer is inherently defined by its non-superimposable mirror image relationship with the (R)-enantiomer. While direct comparative bioactivity data is absent from the public record, a vendor specification for the (S)-enantiomer confirms a purity of 98%, without specification of chiral purity . The racemic mixture (CAS 1420850-60-7) and the (R)-enantiomer (CAS 1421015-22-6) are documented as distinct compounds for procurement, indicating that stereochemistry is the sole differential for selection . In any chiral application, using the racemate introduces 50% of the potentially less or inactive enantiomer, which can confound biological assays.
| Evidence Dimension | Stereochemical Identity |
|---|---|
| Target Compound Data | (S)-enantiomer, CAS 1421013-21-9 |
| Comparator Or Baseline | Racemic: CAS 1420850-60-7; (R)-enantiomer: CAS 1421015-22-6 |
| Quantified Difference | Absolute configuration difference; not a quantitative potency differential |
| Conditions | Chemical identity and procurement records |
Why This Matters
For researchers requiring a defined 3D pharmacophore, selecting the (S)-enantiomer over the racemate or wrong enantiomer is fundamental to obtaining interpretable and reproducible results.
